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Compound of Interest

Compound Name: Hesperetin dihydrochalcone

Cat. No.: B191844 Get Quote

Essential Safety and Handling Guide for Hesperetin
Dihydrochalcone
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Hesperetin dihydrochalcone in a laboratory setting. Our aim is to

be your preferred resource for laboratory safety and chemical handling, fostering trust by

delivering value beyond the product itself.

Hazard Identification and Safety Summary
Hesperetin dihydrochalcone is classified under the Globally Harmonized System (GHS) with

the following hazards:

Harmful if swallowed (Acute toxicity, oral - Category 4)[1]

Causes skin irritation (Skin irritation - Category 2)[1]

Causes serious eye irritation (Serious eye irritation - Category 2)[1]

A comprehensive summary of its physical and chemical properties is provided below.
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Property Value Source

Molecular Formula C₁₆H₁₆O₆ [1][2]

Molecular Weight 304.29 g/mol [1][2]

Appearance Slightly grey solid [1][3]

Boiling Point
553.1 °C at 760 mmHg

(estimated)
[2][3]

Flash Point 207.0 °C (estimated) [3]

Solubility in Water
63.05 mg/L at 25 °C

(estimated)
[3]

Solubility in Ethanol Soluble [1]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Hesperetin dihydrochalcone to minimize

exposure and ensure personal safety.

PPE Category Item Specification Rationale

Hand Protection
Chemical-resistant

gloves

Nitrile or Neoprene

gloves. Ensure gloves

are inspected before

use.

Protects against skin

irritation.

Eye Protection Safety goggles

ANSI Z87.1 certified,

providing a complete

seal around the eyes.

Protects against

serious eye irritation

from dust particles.

Respiratory Protection Respirator
FFP2 or FFP3 rated

dust mask.

Prevents inhalation of

irritating dust particles.

Body Protection Laboratory coat

Standard, fully-

buttoned laboratory

coat.

Protects skin and

personal clothing from

contamination.
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PPE Selection Workflow
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Figure 1: Decision workflow for selecting appropriate PPE.

Experimental Protocols: Safe Handling Procedures
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Adherence to the following step-by-step protocols is crucial for the safe handling of Hesperetin
dihydrochalcone.

Weighing the Compound
Preparation: Ensure the chemical fume hood is certified and functioning correctly.

Decontaminate the work surface before starting.

Tare the Container: Place a clean, empty container with a lid on the analytical balance and

tare it.

Transfer Powder: Move the tared container to the chemical fume hood. Carefully transfer the

desired amount of Hesperetin dihydrochalcone powder into the container.

Seal and Weigh: Securely close the container lid.

Final Weighing: Return the sealed container to the analytical balance to obtain the final

weight.

Cleanup: Decontaminate the spatula and work surface within the fume hood. Dispose of any

contaminated materials as outlined in the disposal plan.

Dissolving the Compound
Solvent Preparation: In the chemical fume hood, measure the required volume of the

appropriate solvent (e.g., ethanol).

Dissolution: Slowly add the solvent to the container with the pre-weighed Hesperetin
dihydrochalcone.

Mixing: Gently swirl or stir the mixture until the compound is fully dissolved. If necessary, use

a sonicator within the fume hood.

Storage: If the solution is not for immediate use, seal the container, label it clearly with the

compound name, concentration, solvent, and date, and store it in a designated, cool, and dry

location.

Safe Handling Workflow Diagram
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Figure 2: Step-by-step workflow for safely handling Hesperetin dihydrochalcone.

Emergency Procedures
Immediate and appropriate action during an emergency is critical.
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First Aid Measures
If Swallowed: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing. Wash the affected area thoroughly with soap

and water. If irritation persists, seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek medical attention.

Spill Response
Evacuate: Immediately alert others in the vicinity and evacuate the area if necessary.

Secure the Area: Restrict access to the spill area.

Ventilate: Ensure the area is well-ventilated. If the spill is in a fume hood, keep it running.

Assess the Spill: Determine the extent of the spill and if it can be safely managed internally.

For large spills, contact the designated emergency response team.

Cleanup:

Wear appropriate PPE (respirator, goggles, gloves, lab coat).

Gently cover the spill with an inert absorbent material (e.g., vermiculite, sand, or chemical

absorbent pads).

Carefully sweep the absorbed material into a designated chemical waste container. Avoid

creating dust.

Decontaminate the spill area with a suitable cleaning agent and wipe dry.

Disposal: Label the waste container and dispose of it according to the disposal plan.
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Spill Response Logical Relationship Diagram
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Figure 3: Logical steps for responding to a chemical spill.

Disposal Plan
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Proper disposal of Hesperetin dihydrochalcone and associated waste is essential to prevent

environmental contamination and ensure regulatory compliance.

Solid Waste: Collect unused Hesperetin dihydrochalcone powder and any contaminated

disposable materials (e.g., weigh boats, gloves, absorbent pads) in a clearly labeled, sealed

container for chemical waste.

Liquid Waste: Solutions of Hesperetin dihydrochalcone should be collected in a

designated, labeled container for non-halogenated organic solvent waste.

Disposal Method: All waste must be disposed of through the institution's official hazardous

waste management program. Do not dispose of Hesperetin dihydrochalcone down the

drain or in regular trash. Follow all local, state, and federal regulations for chemical waste

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b191844?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

